Cas no 924307-66-4 ((2-methylpropyl)sulfamoylamine)

• Product Name: (2-methylpropyl)sulfamoylamine
• CAS No: 924307-66-4
• MF: C₄H₁₂N₂O₂S
• MW: 152.215279579163
• MDL: MFCD22566268
• CID: 5249146
• PubChem ID: 53629300
• Update Time: 2026-03-09

(2-methylpropyl)sulfamoylamine Chemical and Physical Properties

Names and Identifiers

• Sulfamide, N-(2-methylpropyl)-
• (2-methylpropyl)sulfamoylamine

• MDL： MFCD22566268
• Inchi： 1S/C4H12N2O2S/c1-4(2)3-6-9(5,7)8/h4,6H,3H2,1-2H3,(H2,5,7,8)
• InChI Key： HUEVLSWRWJJDCN-UHFFFAOYSA-N
• SMILES： S(NCC(C)C)(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on (2-methylpropyl)sulfamoylamine

Introduction to (2-methylpropyl)sulfamoylamine (CAS No. 924307-66-4)

(2-methylpropyl)sulfamoylamine, also known by its CAS number 924307-66-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a sulfamoyl group and a 2-methylpropyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of (2-methylpropyl)sulfamoylamine is C₅H₁₃NO₂S, and its molecular weight is approximately 147.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of 2-methylpropylamine with sulfuryl chloride followed by treatment with ammonia. This synthetic route ensures high purity and yield, making it suitable for both laboratory research and industrial-scale production.

Recent studies have highlighted the potential of (2-methylpropyl)sulfamoylamine in various therapeutic areas. One notable application is in the development of anti-inflammatory drugs. Inflammation is a complex biological response involving multiple signaling pathways, and compounds that can modulate these pathways are of great interest. Research has shown that (2-methylpropyl)sulfamoylamine exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (2-methylpropyl)sulfamoylamine has also been investigated for its potential as an antiviral agent. Viral infections pose a significant global health challenge, and the development of new antiviral drugs is crucial. Studies have demonstrated that (2-methylpropyl)sulfamoylamine can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry into host cells and inhibition of viral protein synthesis, making it a multifaceted antiviral agent.

In addition to its therapeutic applications, (2-methylpropyl)sulfamoylamine has been explored for its use in diagnostic imaging. The compound can be labeled with radioisotopes to create radiotracers for positron emission tomography (PET) imaging. PET imaging is a non-invasive technique used to visualize physiological processes in the body, and radiotracers play a crucial role in this process. Research has shown that radiolabeled (2-methylpropyl)sulfamoylamine can effectively target specific tissues or organs, providing valuable information for disease diagnosis and monitoring.

The safety profile of (2-methylpropyl)sulfamoylamine has been extensively evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans. These trials will provide critical data on pharmacokinetics, pharmacodynamics, and potential side effects, which are essential for advancing the compound through the drug development pipeline.

In conclusion, (2-methylpropyl)sulfamoylamine (CAS No. 924307-66-4) is a versatile compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.